Cas no 34164-90-4 ((2-(4-Chlorophenyl)imidazo[1,2-a]pyridin-3-yl)methanamine)

• Product Name: (2-(4-Chlorophenyl)imidazo[1,2-a]pyridin-3-yl)methanamine
• CAS No: 34164-90-4
• MF: C₁₄H₁₂ClN₃
• MW: 257.718181610107
• CID: 2150155
• Update Time: 2025-09-26

(2-(4-Chlorophenyl)imidazo[1,2-a]pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(4-chlorophenyl)-4-hydroimidazo[1,2-a]pyridin-3-yl]methylamine
• C-[2-(4-Chloro-phenyl)-imidazo[1,2-a]pyridin-3-yl]methylamine
• (2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl)methanamine
• BDBM166621
• SBB085212
• c-[2-(4-chlorophenyl)-imidazo[1,2-a]pyridin-3-yl]methylamine
• c-[2-(4-chloro-phenyl)-imidazo[1,2-a]pyridin-3-yl]-methylamine
• c-[2-(4-chloro-phenyl)-imidazo[1,2-a]pyridin-3-yl]methylamine, AldrichCPR
• (2-(4-Chlorophenyl)imidazo[1,2-a]
• (2-(4-Chlorophenyl)imidazo[1,2-a]pyridin-3-yl)methanamine

• Inchi： 1S/C14H12ClN3/c15-11-6-4-10(5-7-11)14-12(9-16)18-8-2-1-3-13(18)17-14/h1-8H,9,16H2
• InChI Key： LTIXIEAFWNBPHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(CN)N2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 43.3

(2-(4-Chlorophenyl)imidazo[1,2-a]pyridin-3-yl)methanamine Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles